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Compound of Interest

Compound Name: Glyceryl tri(octanoate-8,8,8-D3)

Cat. No.: B13739404

Executive Directive

Glyceryl tri(octanoate-8,8,8-D3) (synonyms: Tricaprylin-d9, Trioctanoin-d9) is a stable
isotope-labeled triglyceride used primarily as a metabolic tracer or internal standard in
lipidomics.

Crucial Safety Distinction: Although "labeled," this compound is NOT radioactive. It contains
Deuterium (

H), a stable isotope. It must be handled as a chemical waste, not radioactive waste.

Core Disposal Principle: Treat this substance as a Non-Halogenated Organic (Lipid) Waste.
While technically classified as non-hazardous for transport (DOT/IATA), laboratory best
practices mandate its segregation from municipal wastewater to prevent plumbing obstructions
and ensure environmental stewardship.

Physicochemical Safety Profile

Effective disposal requires understanding the physical behavior of the substance.
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Property Value | Characteristic Operational Implication
Use parent CAS for waste
manifesting if specific D-
CAS Number 538-23-8 (Unlabeled parent)

labeled CAS is unavailable in
EHS software.

Physical State

Viscous Liquid / Oil

Do not pour down drains. High

risk of clogging plumbing
(lipophilic).

Classified as Combustible

Flash Point >113°C (> 235°F) (Class IlIB), not Flammable.
Low fire risk during disposal.

B Insoluble in water; Soluble in Must be dissolved in organic

Solubility o
Hexane, Chloroform, Ethanol solvents for rinsing glassware.
Density ~0.95 g/mL Floats on water.[1]
) o STOP: Do not place in

Radioactivity NONE

radioactive waste bins.

Waste Stream Decision Logic

The following decision tree illustrates the correct disposal pathway based on the state of the

material.
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Waste Material:
Glyceryl tri(octanoate-8,8,8-D3)

What is the physical state?

Py

Mixed with Solvents Solid / Trace Residue
(HPLC/Extraction Waste) (Wipes, Pipette Tips)

Pure / Bulk Liquid

(Expired or Excess) If <5ml residue

Y

Collect in Oil Waste Identify Solvent Type

Stream C: Solid Chemical

Debris (Lab Trash)

Ethanol/Hexane/Methanol |Chloroform/DCM

Stream A: Non-Halogenated Stream B: Halogenated

Solvent Waste

Organic Waste

Click to download full resolution via product page
Figure 1: Decision matrix for segregating Glyceryl tri(octanoate-8,8,8-D3) waste streams.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Liquid (Bulk/Expired)

Use this for expired stock solutions or unused aliquots > 5 mL.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13739404?utm_src=pdf-body-img
https://www.benchchem.com/product/b13739404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13739404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass waste container
compatible with oils.

Labeling: Affix a hazardous waste tag.
o Chemical Name: "Glyceryl tri(octanoate) - Deuterated" or "Tricaprylin Waste".
o Constituents: 100% Tricaprylin.

o Hazard Checkbox: Check "None" or "Toxic" depending on local institutional rules for oils
(often "Non-RCRA Regulated Waste").

Transfer: Pour liquid directly into the container.
o Note: The liquid is viscous. Allow time for full drainage.

Rinsing: Rinse the original vial with a small volume of Ethanol or Hexane. Add this rinse to
the Solvent Waste stream (Protocol B), not the oil container, unless the oil container is
specifically rated for flammables.

Protocol B: Disposal of Solvent Mixtures
(HPLCI/Extraction)

Use this when the lipid is dissolved in organic solvents (e.g., Folch extraction, HPLC effluent).
e |dentify the Primary Solvent:

o Non-Halogenated: (Hexane, Isopropanol, Methanol, Ethanol).

o Halogenated: (Chloroform, Dichloromethane/Methylene Chloride).

e Segregation:

o Scenario 1 (Non-Halogenated): Dispose in the standard "Flammable Solvents" carboy.

o Scenario 2 (Halogenated): Dispose in the "Halogenated Waste" carboy.
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o Causality: Halogenated solvents require high-temperature incineration and are far more
expensive to process. Never contaminate a non-halogenated stream with chloroform-
containing lipid waste.

Protocol C: Empty Container Management (Triple Rinse)

Regulatory requirement to declassify a container as "RCRA Empty".
o Drain: Ensure the vial is physically empty (no free-flowing liquid).

e Rinse 1: Add ~1-2 mL of Acetone or Ethanol. Cap and vortex/shake for 10 seconds. Decant
into Solvent Waste.

e Rinse 2: Repeat.
e Rinse 3: Repeat.
e Final Disposal:
o Deface the label (marker out the chemical name).

o Dispose of the glass vial in the Broken Glass/Sharps container or Recycling (if permitted
by site safety).

o Why: Triple rinsing removes >99.9% of residues, rendering the container non-hazardous
trash.

Spill Management & Emergency Response

Hazard Level: Low (Slip hazard). PPE: Nitrile gloves, Lab coat, Safety glasses.
o Containment: If spilled on the floor, immediately mark the area. The oil is extremely slippery.
» Absorption: Do not use water initially (it will spread the oil). Apply an inert absorbent:[2]

o Vermiculite

o Sand
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o Polypropylene oil-absorbent pads

o Cleanup:
o Scoop absorbed material into a plastic bag.[1]

o Scrub the surface with a detergent solution (e.g., 5% Alconox or dish soap) and warm
water to emulsify the remaining lipid.

» Disposal: Seal the plastic bag and dispose of it as Solid Chemical Waste.

Regulatory & Compliance Context

o RCRA Status (USA): Glyceryl tri(octanoate) is not a listed P- or U-waste. It does not exhibit
characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP) [1].

o Stable Isotope Status: The presence of Deuterium does not trigger Nuclear Regulatory
Commission (NRC) regulations. It is unregulated regarding radiation safety [2].

o Drain Disposal: While non-toxic, discharge into sewer systems is generally prohibited by
local POTW (Publicly Owned Treatment Works) regulations due to "Oil and Grease" (FOG)
limits, which can cause blockages [3].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [Comprehensive Disposal Guide: Glyceryl Tri(octanoate-
8,8,8-D3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13739404#glyceryl-tri-octanoate-8-8-8-d3-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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